Cas no 827573-90-0 (2-Pentenoic acid, 5-iodo-4,4-dimethyl-, phenylmethyl ester)

• Product name: 2-Pentenoic acid, 5-iodo-4,4-dimethyl-, phenylmethyl ester
• CAS No: 827573-90-0
• MF: C₁₄H₁₇O₂I
• MW: 344.18758
• CID: 684128
• PubChem ID: 71417429

2-Pentenoic acid, 5-iodo-4,4-dimethyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid, 5-iodo-4,4-dimethyl-, phenylmethyl ester
• benzyl 5-iodo-4,4-dimethylpent-2-enoate
• 827573-90-0
• DTXSID80836768

• Inchi： InChI=1S/C14H17IO2/c1-14(2,11-15)9-8-13(16)17-10-12-6-4-3-5-7-12/h3-9H,10-11H2,1-2H3
• InChI Key： VBRXEXXVEVMRHZ-UHFFFAOYSA-N
• SMILES： CC(C)(CI)C=CC(=O)OCC1=CC=CC=C1

Computed Properties

• Exact Mass: 344.02733g/mol
• Monoisotopic Mass: 344.02733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 4.5